Cas no 59402-51-6 (Isoxazole, 4-ethenyl-3,5-dimethyl-)

Isoxazole, 4-ethenyl-3,5-dimethyl- structure
59402-51-6 structure
Product Name:Isoxazole, 4-ethenyl-3,5-dimethyl-
CAS No:59402-51-6
MF:C7H9NO
MW:123.152461767197
CID:338778
PubChem ID:910190
Update Time:2025-04-19

Isoxazole, 4-ethenyl-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 4-ethenyl-3,5-dimethyl-
    • 4-ethenyl-3,5-dimethyl-1,2-oxazole
    • RYIHZFZTDJNDGM-UHFFFAOYSA-N
    • SCHEMBL11776593
    • DTXSID50358689
    • FT-0758501
    • AKOS006275570
    • 59402-51-6
    • EN300-388651
    • 3,5-dimethyl-4-vinylisoxazole
    • Inchi: 1S/C7H9NO/c1-4-7-5(2)8-9-6(7)3/h4H,1H2,2-3H3
    • InChI Key: RYIHZFZTDJNDGM-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C=C)C(C)=N1

Computed Properties

  • Exact Mass: 123.06847
  • Monoisotopic Mass: 123.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03

Isoxazole, 4-ethenyl-3,5-dimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1337855-50mg
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59402-51-6 98%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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¥33742.00 2024-05-07
Enamine
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$200.0 2023-05-31
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$298.0 2023-05-31
Enamine
EN300-388651-0.25g
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$425.0 2023-05-31
Enamine
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4-ethenyl-3,5-dimethyl-1,2-oxazole
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